
commercial suppliers and purity grades of
tripropargylamine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tripropargylamine
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Tripropargylamine: A Technical Guide for
Researchers
For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of tripropargylamine, a key reagent in bioconjugation and

medicinal chemistry. This document details its commercial availability, purity grades, and

significant applications, with a focus on its role in the synthesis of ligands for copper(I)-

catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry."

Commercial Availability and Purity Grades
Tripropargylamine is readily available from several major chemical suppliers. The most

commonly offered purity grades are 97% and 98%. Researchers should note that specific

impurity profiles are lot-dependent, and it is recommended to request a Certificate of Analysis

(CoA) from the supplier for detailed information on impurities.

Below is a summary of prominent commercial suppliers and the typical purity grades they offer

for tripropargylamine.
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Supplier Purity Grade(s) Notes

Sigma-Aldrich (Merck) 98%[1][2]
A leading supplier to the life

science industry.

Thermo Scientific Chemicals 97%[3] Formerly Alfa Aesar.

GFS Chemicals 98%[4]

Lab Pro Inc.
98% (Assay (GC-FID) ≥ 97.5

%)[5]

TCI Chemicals >98.0% (GC)[6]

ChemScene ≥97%

BLD Pharm
Purity specified by analytical

data (NMR, HPLC, etc.)[7]

Physicochemical Properties
Tripropargylamine is a flammable and irritant liquid.[3] Proper safety precautions, including

the use of personal protective equipment, should be followed.[1][2]

Property Value Reference

Molecular Formula C₉H₉N [3]

Molecular Weight 131.17 g/mol [3]

CAS Number 6921-29-5 [1]

Boiling Point 79-85 °C/11 mmHg [1]

Density 0.927 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.484 [1]

Storage Temperature 2-8°C [1]

Key Applications in Research and Development
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Tripropargylamine is a critical building block for the synthesis of multidentate ligands that

stabilize Cu(I) in aqueous environments, which is essential for the CuAAC reaction.[1][8] This

reaction is widely used for bioconjugation, drug discovery, and materials science due to its high

efficiency, specificity, and biocompatibility.[9][10][11]

The two most prominent ligands synthesized from tripropargylamine are:

Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

The synthesis of these ligands involves the CuAAC reaction between tripropargylamine and

the corresponding azide.

Cu(I) Stabilizing Ligands

Tripropargylamine

Cu(I)-catalyzed
Azide-Alkyne
Cycloaddition

Benzyl Azide 3-Azido-1-propanol

TBTA THPTA
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Synthetic pathways to TBTA and THPTA from tripropargylamine.

Experimental Protocols
Detailed experimental procedures for the synthesis of TBTA and THPTA from

tripropargylamine have been published and are summarized below.
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Synthesis of Tris[(1-benzyl-1H-1,2,3-triazol-4-
yl)methyl]amine (TBTA)
This protocol is adapted from a procedure published in Organic Syntheses.[5]

Reaction Setup: Dissolve tripropargylamine and benzyl azide in acetonitrile.

Catalyst Addition: Add an aqueous solution of sodium ascorbate to the reaction mixture.

Reaction Conditions: Stir the mixture at room temperature for 30 minutes, then heat to 45 °C

for 5 hours. A second portion of benzyl azide is then added, and heating is continued.

Workup and Purification: Concentrate the reaction mixture and take up the residue in

dichloromethane. Wash with concentrated ammonium hydroxide and brine. The crude

product is then precipitated from a dichloromethane/diethyl ether mixture.

Start Dissolve Tripropargylamine
& Benzyl Azide in MeCN Add aq. Sodium Ascorbate Stir at RT (30 min)

then heat at 45°C (5h)
Add 2nd portion
of Benzyl Azide Heat at 45°C (19h) Concentrate

(Rotary Evaporator)
Take up in DCM,

wash with NH4OH & Brine
Precipitate with
Et2O from DCM Isolate TBTA

Click to download full resolution via product page

Experimental workflow for the synthesis of TBTA.

Synthesis of Tris(3-hydroxypropyltriazolylmethyl)amine
(THPTA)
This protocol is based on procedures found in the supporting information of peer-reviewed

publications.[4][12]

Reaction Setup: Combine tripropargylamine and 3-azido-1-propanol in dry

dichloromethane.

Catalyst Addition: Add bis(triphenylphosphine)copper(I) acetate as a solid under a nitrogen

atmosphere.

Reaction Conditions: Cool the reaction in an ice-water bath and stir under nitrogen for 6

hours.
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Workup and Purification: The workup typically involves extraction and purification by column

chromatography or recrystallization.[13]

Role in Biological Research and Drug Development
While there is no evidence to suggest that tripropargylamine itself has a direct role in

biological signaling pathways, its derivatives, TBTA and THPTA, are instrumental in studying

and manipulating biological systems. The click chemistry reactions enabled by these ligands

are widely used for:

Bioconjugation: Attaching fluorophores, biotin, or other tags to biomolecules for detection

and imaging.[9]

Drug Discovery: Assembling compound libraries for high-throughput screening.[10]

Nucleic Acid Labeling: Modifying DNA and RNA for various applications in genomics and

proteomics.[11]
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Tripropargylamine's role as a precursor in biological applications.

Analytical Methods for Purity Determination
The purity of tripropargylamine and other research chemicals is critical for the reproducibility

of experimental results. Several analytical techniques can be employed for purity assessment:

Chromatographic Methods: High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography (GC) are the gold standards for separating and quantifying impurities.[14]

[15] One supplier specifies Gas Chromatography with Flame-Ionization Detection (GC-FID)

for their assay.[5]

Spectroscopic Methods: Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy

provide structural information and can help identify impurities.[14] Mass Spectrometry (MS),
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often coupled with chromatography (LC-MS or GC-MS), is highly sensitive for detecting and

identifying trace impurities.[14][15]

Other Methods: Titration and Differential Scanning Calorimetry (DSC) can also be used for

purity determination.[16][17]

Researchers should consult the supplier's CoA for the specific methods used to determine the

purity of a particular batch.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. トリプロパルギルアミン 98% | Sigma-Aldrich [sigmaaldrich.com]

2. Tripropargylamine 98 6921-29-5 [sigmaaldrich.com]

3. Tripropargylamine | C9H9N | CID 23351 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

5. orgsyn.org [orgsyn.org]

6. TRIPROPARGYLAMINE | 6921-29-5 [chemicalbook.com]

7. 6921-29-5|Tripropargylamine|BLD Pharm [bldpharm.com]

8. scientificlabs.co.uk [scientificlabs.co.uk]

9. Click chemistry - Wikipedia [en.wikipedia.org]

10. tcichemicals.com [tcichemicals.com]

11. pubs.acs.org [pubs.acs.org]

12. jenabioscience.com [jenabioscience.com]

13. pubs.acs.org [pubs.acs.org]

14. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma
[amsbiopharma.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://amsbiopharma.com/drug-impurity-profiling-analysis-methods/
https://www.alwsci.com/news/drug-purity-analysis-a-comprehensive-guide-fo-80582642.html
https://www.solutions.bocsci.com/purity-determination.htm
https://www.moravek.com/top-5-methods-of-assessing-chemical-purity/
https://www.benchchem.com/product/b1585275?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/t84964
https://www.sigmaaldrich.com/RU/en/product/aldrich/t84964
https://pubchem.ncbi.nlm.nih.gov/compound/Tripropargylamine
https://s3-eu-west-1.amazonaws.com/pstorage-acs-6854636/4064995/bc300672b_si_001.pdf
http://orgsyn.org/Content/pdfs/procedures/v88p0238.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1492842.htm
https://www.bldpharm.com/products/6921-29-5.html
https://www.scientificlabs.co.uk/product/alkynes/T84964-5G
https://en.wikipedia.org/wiki/Click_chemistry
https://www.tcichemicals.com/assets/brochure-pdfs/Brochure_R5106_E.pdf
https://pubs.acs.org/doi/10.1021/acs.chemrev.0c00928
https://www.jenabioscience.com/images/741d0cd7d0/Hong_2009_support_Download_pdf.pdf
https://pubs.acs.org/doi/10.1021/acs.oprd.4c00129
https://amsbiopharma.com/drug-impurity-profiling-analysis-methods/
https://amsbiopharma.com/drug-impurity-profiling-analysis-methods/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals -
Blogs - News [alwsci.com]

16. solutions.bocsci.com [solutions.bocsci.com]

17. moravek.com [moravek.com]

To cite this document: BenchChem. [commercial suppliers and purity grades of
tripropargylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585275#commercial-suppliers-and-purity-grades-of-
tripropargylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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